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Compound of Interest

Compound Name: 3-lodo-1-propyl-1H-pyrazole

Cat. No.: B595125

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and disposal information for 3-lodo-
1-propyl-1H-pyrazole (CAS No. 1334500-09-2). The information herein is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical intermediate safely
and effectively. This compound is primarily used for research and development purposes,
including as a building block in the synthesis of pharmaceuticals and agrochemicals.[1]

Hazard Identification and Classification

3-lodo-1-propyl-1H-pyrazole is classified as hazardous. The following tables summarize its
GHS classification and associated hazard and precautionary statements.[2]

Table 1: GHS Hazard Classification

Classification Category
Acute Toxicity, Oral 4
Skin Irritation 2

Specific Target Organ Toxicity — Single
Exposure (STOT SE3)

Source: ChemicalBook Safety Data Sheet[2]
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Table 2: GHS Hazard and Precautionary Statements

Code Statement
H302 Harmful if swallowed.
H315 Causes skin irritation.
H335 May cause respiratory irritation.
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.[2]
264 Wash hands and exposed skin thoroughly after
handling.[2]
Do not eat, drink or smoke when using this
P270
product.[2]
pP271 Use only outdoors or in a well-ventilated area.[2]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[2]
P301+P317 IF SWALLOWED: Get medical help.[2]
P302+P352 IF ON SKIN: Wash with plenty of water.[2]
IF INHALED: Remove person to fresh air and
P304+P340 ,
keep comfortable for breathing.[2]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[2]
P405 Store locked up.[2]
Dispose of contents/container to an appropriate
P501 treatment and disposal facility in accordance

with applicable laws and regulations.[2][3]

Source: ChemicalBook Safety Data Sheet, ECHEMI Safety Data Sheet[2][3]

Physical and Chemical Properties
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The known physical and chemical properties of 3-lodo-1-propyl-1H-pyrazole are summarized
below.

Table 3: Physical and Chemical Data

Property Value Source
CAS Number 1334500-09-2 [2][4]
Molecular Formula CeHolN2 [2][4]
Molecular Weight 236.05 g/mol [21[4]
Boiling Point 255.4 + 13.0 °C (Predicted) [4]
Density 1.78 £ 0.1 g/cm? (Predicted) [4]

pKa -0.01 + 0.10 (Predicted) [4]
Storage Temperature 2-8°C [4]

Experimental Protocols: Safety and Handling

Adherence to strict safety protocols is mandatory when working with this compound.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Always handle 3-lodo-1-propyl-1H-pyrazole in a well-ventilated area.[2][3] Use
of a chemical fume hood is strongly recommended.

o Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU)
or NIOSH (US) standards.[3][5]

« Skin and Body Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile) to
prevent skin contact.[5] Inspect gloves before use.[5] Contaminated clothing should be
removed immediately and washed before reuse.[2]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with an appropriate cartridge (NIOSH/MSHA or EN 149 approved).[6]
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Safe Handling and Hygiene

» Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[5]

Do not eat, drink, or smoke in the laboratory or when handling the product.[2][5]

Wash hands thoroughly after handling and before breaks.[5]

Keep the container tightly closed when not in use.[2][3]

Storage

» Store in a dry, cool, and well-ventilated place.[2][3][6] Recommended storage temperature is
between 2-8°C.[4]

» Keep the container tightly closed to prevent moisture contamination.[2][3]

» Store locked up and away from incompatible materials such as strong oxidizing and reducing
agents.[2][6]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate
personal protective equipment as described in Section 3.1.

» Containment: Prevent the substance from entering drains. Cover drains if necessary.

o Cleanup: For spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the
chemical.[6] Collect the material and place it into a suitable, closed container for disposal.[6]

Disposal
» Disposal of 3-lodo-1-propyl-1H-pyrazole and its containers must be done in accordance

with local, regional, and national hazardous waste regulations.[2][3]

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste to ensure complete and accurate classification.[6]
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Visualized Workflows and Relationships

To aid in understanding the necessary safety procedures, the following diagrams illustrate key
workflows and logical relationships for handling 3-lodo-1-propyl-1H-pyrazole.
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Caption: Logical workflow for the safe handling of 3-lodo-1-propyl-1H-pyrazole.
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Exposure Event Occurs

Identify Exposure Route

Inhalation Ingestion

IF ON SKIN: IF INHALED:
Wash with plenty of water. Remove person to fresh air.
Remove contaminated clothing. Keep comfortable for breathing.

IF IN EYES: IF SWALLOWED:
Rinse cautiously with water for 15 mins. Rinse mouth.
Remove contact lenses if possible. Do NOT induce vomiting.

Does Irritation Persist? Feeling Unwell?
No Yes

N

Monitor for Symptoms

Seek Immediate
Medical Attention/Help

Click to download full resolution via product page

Caption: First aid decision-making logic following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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